Cas no 33032-83-6 ( )

• Product name: &nbsp
• CAS No: 33032-83-6
• MF: C₉H₁₄N₂S₂
• MW: 214.35086
• CID: 917521
• PubChem ID: 352189

  Chemical and Physical Properties

Names and Identifiers

• 2-cyanoethyl piperidine-1-carbodithioate
• 2-Cyanoethylpiperidinodithiocarbamat
• AC1L6ZWQ
• N,N-Pentamethylen-dithiocarbamidsaeure-S-(2-cyanethylester)
• NSC525307
• Piperidin-1-dithiocarbonsaeure-(2-cyan-aethylester)
• piperidine-1-carbodithioic acid 2-cyano-ethyl ester
• piperidine-1-carbodithioic acid-(2-cyano-ethyl ester)
• 33032-83-6
• SCHEMBL11408758
• DS-013878
• 3-(Piperidine-1-carbothioylsulfanyl)propanenitrile
• DTXSID30326205
• NSC-525307
•  

• Inchi： InChI=1S/C9H14N2S2/c10-5-4-8-13-9(12)11-6-2-1-3-7-11/h1-4,6-8H2
• InChI Key： SBRFMBYFZOHTOX-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C(=S)SCCC#N

Computed Properties

• Exact Mass: 214.06002
• Monoisotopic Mass: 214.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 27.03
• LogP: 2.34198